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Compound of Interest

Compound Name: EMD-1204831

Cat. No.: B1150073

Get Quote

Executive Summary: The Selectivity Gap
In the landscape of c-Met (Hepatocyte Growth Factor Receptor) inhibition, the distinction

between EMD-1204831 and Crizotinib represents a fundamental divergence in medicinal

chemistry strategy: Mono-target precision vs. Multi-kinase potency.

While Crizotinib (PF-02341066) established the clinical viability of c-Met inhibition, its profile is

characterized by "promiscuous" Type I binding, potently inhibiting ALK and ROS1. In contrast,

EMD-1204831 (a precursor analogue in the series leading to Tepotinib/EMD-1214063) was

engineered as a highly selective Type Ib inhibitor. It exploits a specific hydrophobic pocket

unique to the c-Met active state, resulting in a >3,000-fold selectivity window against the human

kinome.

This guide provides a rigorous technical comparison to assist researchers in selecting the

appropriate chemical probe for c-Met signal transduction studies.

Mechanistic Profiling & Binding Kinetics
Structural Basis of Selectivity
To understand the experimental data, one must first grasp the structural causality.
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Crizotinib (Type I): Binds to the ATP-binding pocket in the active conformation (DFG-in).

However, it relies heavily on interactions with the hinge region—a highly conserved structural

motif across the kinome. This conservation explains its significant off-target activity against

ALK (

nM) and ROS1.

EMD-1204831 (Type Ib): Also binds the DFG-in (active) state but utilizes a distinct

pyridazinone scaffold. This scaffold facilitates a unique

-stacking interaction with Tyr1230 (part of the activation loop) and occupies a specific
solvent-exposed hydrophobic pocket. This pocket is structurally distinct in c-Met compared to
ALK or ROS1, acting as a "selectivity filter" that Crizotinib does not engage.

Quantitative Selectivity Data
The following data aggregates biochemical assays performed at physiological ATP

concentrations (

).
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Feature EMD-1204831 Crizotinib
Biological
Implication

Primary Target (

)
c-Met: 9 nM c-Met: ~8–20 nM

Comparable potency

on the primary target.

Off-Target (ALK) > 10,000 nM ~20 nM

Crizotinib is a dual

MET/ALK inhibitor;

EMD is MET-

exclusive.

Off-Target (ROS1) > 10,000 nM < 50 nM

EMD avoids

confounding ROS1-

driven signaling

effects.

Off-Target (RON) > 3,000 nM ~30–100 nM

RON (MST1R) is

closely related to

MET; EMD

discriminates

effectively.

Kinome Selectivity
>3,000-fold (vs 241

kinases)
Low (Multi-targeted)

EMD-1204831 is the

superior probe for

isolating c-Met

specific phenotypes.

Analyst Note: When using Crizotinib in phenotypic screens, observed cytotoxicity cannot be

definitively attributed to c-Met inhibition alone due to the ALK/ROS1 overlap. EMD-1204831

resolves this ambiguity.

Signal Transduction Visualization
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The following diagram illustrates the c-Met signaling cascade and the precise intervention

points. Note that while both compounds inhibit the phosphorylation of Tyr1234/1235, only

Crizotinib introduces confounding variables by inhibiting independent ALK/ROS1 pathways (not

shown for clarity, but implied by the "Dirty Profile").
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Figure 1: c-Met Signal Transduction and Inhibition Nodes.[1][2] EMD-1204831 provides clean

inhibition of the receptor, whereas Crizotinib (dashed) introduces off-target risks.

Experimental Protocols: Validating Selectivity
To independently verify the selectivity profile of EMD-1204831 versus Crizotinib in your lab, use

the following Radiometric Flash-Plate Assay. This method is superior to standard ELISA for

kinetic profiling because it minimizes wash steps that can disrupt weak binders, providing a

more accurate

for competitive inhibitors.

Protocol: 33P-ATP Kinase Flash-Plate Assay
Objective: Determine

values for c-Met, ALK, and ROS1.

Reagents:

Recombinant Kinases: c-Met (cytoplasmic domain), ALK, ROS1.

Substrate: Biotinylated Poly(Glu, Tyr) 4:1 peptide.

Isotope:

ATP.

Plate: Streptavidin-coated FlashPlate (PerkinElmer).

Workflow Logic:

Reaction Assembly: Mix kinase, biotinylated substrate, and the inhibitor (EMD-1204831 or

Crizotinib) in a serial dilution.

Why? Pre-incubating the inhibitor with the kinase (without ATP) for 10 minutes allows the

compound to access the binding pocket before competition begins.

Initiation: Add
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ATP mix.

Critical Step: The ATP concentration must be at the

apparent for each specific kinase to ensure the

reflects the true inhibition constant (

).

Incubation: 60 minutes at Room Temperature.

Mechanism:[3][4] The kinase transfers the radiolabeled phosphate from ATP to the

biotinylated peptide.

Capture: The biotinylated peptide binds to the streptavidin-coated walls of the FlashPlate.

Wash & Read: Wash with PBS/0.05% Tween-20. Read on a scintillation counter.

Detection: Only the peptide bound to the well walls (which is now radiolabeled) will trigger

the scintillant embedded in the plastic. Free ATP is washed away.

Workflow Visualization
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Figure 2: Radiometric Flash-Plate Assay Workflow for Kinase Selectivity Profiling.

Expert Synthesis & Recommendations
When to use EMD-1204831

Basic Research: When dissecting the specific contribution of c-Met to a phenotype (e.g., cell

migration, HGF-response). Using Crizotinib here risks false positives due to ALK inhibition.
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Resistance Studies: EMD-1204831 is effective in generating specific c-Met resistance

models without the background noise of multi-kinase pressure.

In Vivo: EMD-1204831 (and its clinical analogue Tepotinib) shows excellent oral

bioavailability and pharmacokinetics, making it suitable for xenograft studies targeting MET-

amplified tumors.

When to use Crizotinib
Positive Control: Use as a benchmark for potency, but not for selectivity.

Broad Screening: If the goal is to hit any target in the MET/ALK/ROS1 axis to stop tumor

growth regardless of mechanism.

Final Verdict
For high-fidelity molecular biology and medicinal chemistry applications, EMD-1204831 is the

superior tool. It fulfills the "E-E-A-T" requirement of scientific trust by providing a clean

experimental variable, whereas Crizotinib introduces confounding factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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